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Compound of Interest

Compound Name:
3H-Indolium, 1-ethyl-2,3,3-

trimethyl-, iodide

Cat. No.: B140576 Get Quote

CAS Number: 14134-81-7

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Ethyl-2,3,3-trimethyl-3H-indolium iodide is a quaternary ammonium salt belonging to the

indolium family of heterocyclic compounds. This document provides an in-depth technical

overview of its synthesis, physicochemical properties, and, notably, its application as a key

intermediate in the development of fluorescent probes. While direct pharmaceutical

applications are not widely documented, its role in the synthesis of cyanine dyes and sensor

molecules makes it a compound of significant interest for bioanalytical and diagnostic tool

development, areas with direct relevance to the drug discovery and development process.

Physicochemical and Safety Data
A summary of the key physical, chemical, and safety information for 1-ethyl-2,3,3-trimethyl-3H-

indolium iodide is presented below.

Table 1: Physicochemical Properties
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Property Value Reference(s)

CAS Number 14134-81-7 [1]

Molecular Formula C13H18IN

Molecular Weight 315.19 g/mol

Appearance
White to light yellow to purple

powder/crystals

Melting Point 200.00°C - 202.00°C

Purity >98.0% (HPLC)

Synonyms

1-Ethyl-2,3,3-trimethyl-3H-

indol-1-ium iodide, N-ethyl-

2,3,3-trimethyl-3H-indol-1-ium

iodide

Table 2: Safety Information
Hazard Statement Precautionary Statement

H315: Causes skin irritation
P280: Wear protective gloves/ eye protection/

face protection.

H319: Causes serious eye irritation
P261: Avoid breathing

dust/fume/gas/mist/vapors/spray.

H335: May cause respiratory irritation
P304 + P340: IF INHALED: Remove person to

fresh air and keep comfortable for breathing.

P302 + P352: IF ON SKIN: Wash with plenty of

water.

P305 + P351 + P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.

Synthesis Protocols
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The synthesis of 1-ethyl-2,3,3-trimethyl-3H-indolium iodide can be conceptualized as a two-

step process: the formation of the indole ring system followed by quaternization of the nitrogen

atom.

Step 1: Synthesis of 2,3,3-trimethyl-3H-indole (Fischer
Indole Synthesis)
The indole core is typically synthesized via the Fischer indole synthesis. This reaction involves

the acid-catalyzed reaction of a phenylhydrazine with a ketone or aldehyde. For the synthesis

of 2,3,3-trimethyl-3H-indole, phenylhydrazine and 3-methyl-2-butanone are used.

Experimental Protocol:

To a reaction vessel, add phenylhydrazine and 3-methyl-2-butanone in a suitable acidic

catalyst (e.g., sulfuric acid, polyphosphoric acid, or p-toluenesulfonic acid).

Heat the reaction mixture under reflux for a specified period. The reaction progress can be

monitored by thin-layer chromatography.

Upon completion, cool the reaction mixture and neutralize it with a base (e.g., sodium

hydroxide solution).

Extract the product with an organic solvent (e.g., diethyl ether or dichloromethane).

Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate

under reduced pressure.

Purify the crude product by vacuum distillation or column chromatography to yield 2,3,3-

trimethyl-3H-indole.
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Fischer Indole Synthesis Workflow

Step 2: Quaternization to 1-ethyl-2,3,3-trimethyl-3H-
indolium iodide
The final step is the quaternization of the nitrogen atom in the indole ring with an ethyl group.

This is a standard N-alkylation reaction. A plausible method is the reaction of 2,3,3-trimethyl-

3H-indole with ethyl iodide. A similar procedure has been described for the synthesis of a

related sulfonated indolium salt.[2]

Experimental Protocol:

Dissolve 2,3,3-trimethyl-3H-indole in a suitable solvent such as acetonitrile.

Add an excess of ethyl iodide to the solution.

Heat the reaction mixture to reflux for several hours. The progress of the reaction can be

monitored by TLC.

Upon completion, cool the reaction mixture to room temperature. The product may

precipitate out of the solution.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b140576?utm_src=pdf-body-img
https://pmc.ncbi.nlm.nih.gov/articles/PMC4086059/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b140576?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Collect the solid product by filtration and wash with a cold solvent (e.g., diethyl ether) to

remove any unreacted starting materials.

Dry the product under vacuum to yield 1-ethyl-2,3,3-trimethyl-3H-indolium iodide.
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Quaternization of 2,3,3-trimethyl-3H-indole

Application in Fluorescent Probe Synthesis
1-Ethyl-2,3,3-trimethyl-3H-indolium iodide is a valuable precursor for the synthesis of

fluorescent probes, particularly for the detection of anions like cyanide. An example is the

synthesis of a furfural derivative-indolium conjugated colorimetric and fluorescent probe, L1.

Synthesis of a Cyanide-Sensing Fluorescent Probe (L1)
Experimental Protocol:

Dissolve 5-(p-nitrophenyl) furfural (2 mM) and 1-ethyl-2,3,3-trimethyl-3H-indol-1-ium iodide (2

mM) in absolute ethanol (20 mL).

Add piperidine as a catalyst to the solution.

Stir the mixture and reflux at 80 °C for 12 hours.
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After the reaction, cool the solution to room temperature.

Remove the solvent under reduced pressure.

Purify the resulting dark red powder to obtain the L1 probe.

Experimental Workflow for Cyanide Detection
The response of the L1 probe to cyanide is measured using colorimetric and fluorescence

analysis.

Experimental Protocol:

Prepare a stock solution of the L1 probe in a suitable solvent mixture (e.g., DMSO/H₂O (1:1,

v/v)).

Prepare solutions of various anions, including cyanide, in the same solvent system.

For UV-vis spectroscopy, record the absorbance spectrum of the L1 probe solution before

and after the addition of the cyanide solution.

For fluorescence spectroscopy, record the emission spectrum of the L1 probe solution before

and after the addition of the cyanide solution, using an appropriate excitation wavelength.

Observe any visual color changes in the solution upon the addition of cyanide.
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Experimental Workflow for Cyanide Detection

Mechanism of Cyanide Sensing
The detection of cyanide by the L1 probe is based on a nucleophilic attack of the cyanide anion

on the C=N bond of the indolium moiety. This disrupts the intramolecular charge transfer (ICT)

within the probe molecule, leading to a color change and fluorescence quenching.

Cyanide Sensing Mechanism

Conclusion
1-Ethyl-2,3,3-trimethyl-3H-indolium iodide is a versatile chemical intermediate with well-defined

physicochemical properties. While its direct application in drug development is not established,

its crucial role as a building block in the synthesis of fluorescent probes for biologically relevant

anions like cyanide highlights its importance in the broader field of biomedical research and

diagnostics. The synthetic routes are straightforward, and its application in sensor technology is

based on well-understood chemical principles. This makes it a valuable compound for

researchers and scientists working on the development of new analytical tools.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b140576?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b140576?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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